Cas no 1213334-26-9 ((1R)-6,7-DIFLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE)

• Product Name: (1R)-6,7-DIFLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• CAS No: 1213334-26-9
• MF: C₁₀H₁₁F₂N
• MW: 183.1978495121
• CID: 5594028
• PubChem ID: 55273687
• Update Time: 2025-10-29

(1R)-6,7-DIFLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1R)-6,7-DIFLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• 1-Naphthalenamine, 6,7-difluoro-1,2,3,4-tetrahydro-, (1R)-
• SCHEMBL15109677
• (R)-6,7-DIFLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE
• Y12384
• AKOS006323020
• 1213334-26-9

• Inchi： 1S/C10H11F2N/c11-8-4-6-2-1-3-10(13)7(6)5-9(8)12/h4-5,10H,1-3,13H2/t10-/m1/s1
• InChI Key： DLHAFJUGDBXVBO-SNVBAGLBSA-N
• SMILES： [C@H]1(N)C2=C(C=C(F)C(F)=C2)CCC1

Computed Properties

• Exact Mass: 183.08595568g/mol
• Monoisotopic Mass: 183.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on (1R)-6,7-DIFLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE

(1R)-6,7-DIFLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE: A Comprehensive Overview

The compound (1R)-6,7-DIFLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE, identified by the CAS number 1213334-26-9, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of tetrahydronaphthylamines, which are derivatives of tetrahydronaphthalene with an amine group attached. The presence of two fluorine atoms at the 6 and 7 positions introduces unique electronic and steric properties that make this compound particularly interesting for researchers.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. Fluorine substitution can significantly alter the physicochemical properties of a molecule, such as its lipophilicity and metabolic stability. In the case of (1R)-6,7-DIFLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE, the fluorine atoms at positions 6 and 7 create a highly substituted environment that could enhance its binding affinity to specific biological targets. This makes it a promising candidate for use in medicinal chemistry research.

The stereochemistry of this compound is another critical factor to consider. The (1R) configuration indicates that the amine group is located on the R-enantiomer of the tetrahydronaphthalene ring system. Stereoisomerism plays a crucial role in pharmacology because different enantiomers can exhibit vastly different biological activities. For instance, one enantiomer might be highly active while the other is inert or even toxic. Understanding and controlling the stereochemistry of such compounds are therefore essential for their successful application in drug development.

From a synthetic standpoint, the preparation of (1R)-6,7-DIFLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE involves a series of well-established organic reactions. These include Friedel-Crafts alkylation or acylation to introduce substituents onto the aromatic ring followed by hydrogenation to achieve the tetrahydro structure. The introduction of fluorine atoms typically requires electrophilic fluorination techniques or nucleophilic substitution reactions depending on the specific conditions and starting materials used.

The application of this compound extends beyond pharmaceuticals into materials science as well. The tetrahydronaphthylamine framework can serve as a building block for constructing more complex molecules with tailored properties. For example, it could be used in the synthesis of advanced polymers or as an intermediate in the production of agrochemicals.

In terms of environmental impact and safety considerations, thorough assessments are necessary to evaluate the potential risks associated with handling and disposing of this compound. While there is currently no evidence suggesting that it poses significant hazards under normal conditions of use, ongoing research should continue to monitor its behavior in different environments.

In conclusion,(1R)-6,7-DIFLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE represents an intriguing molecule with diverse applications across multiple disciplines. Its unique structure and properties make it a valuable subject for further investigation in both academic and industrial settings.